molecular formula C13H19NO2 B8271938 Methyl 6-(phenylamino)hexanoate

Methyl 6-(phenylamino)hexanoate

Cat. No.: B8271938
M. Wt: 221.29 g/mol
InChI Key: ZXFNBPSRQPOCCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-(phenylamino)hexanoate is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H19NO2

Molecular Weight

221.29 g/mol

IUPAC Name

methyl 6-anilinohexanoate

InChI

InChI=1S/C13H19NO2/c1-16-13(15)10-6-3-7-11-14-12-8-4-2-5-9-12/h2,4-5,8-9,14H,3,6-7,10-11H2,1H3

InChI Key

ZXFNBPSRQPOCCQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCCCCNC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aniline (2.79 g, 2.73 ml), 6.27 g of methyl 6-bromohexanoate and 12.24 g (0.09 mole) of sodium acetate trihydrate are heated at 80°-100° overnight in 15 ml of absolute ethanol. After cooling, the mixture is poured into 75 ml of ice-water and extracted with ether. The organic extract is washed with water, dried over magnesium sulfate and evaporated in vacuo to give N-(5-methoxycarbonylpentyl)aniline.
Quantity
2.73 mL
Type
reactant
Reaction Step One
Quantity
6.27 g
Type
reactant
Reaction Step One
Quantity
12.24 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
75 mL
Type
reactant
Reaction Step Two

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